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Compound of Interest

Compound Name: Boc-N-Me-D-Met-OH

Cat. No.: B8610728

In-Depth Technical Guide to Boc-N-Me-D-Met-OH

This technical guide provides a comprehensive overview of N-tert-Butoxycarbonyl-N-methyl-D-
methionine (Boc-N-Me-D-Met-OH), a protected amino acid derivative crucial for researchers,
scientists, and professionals in drug development and peptide chemistry.

Chemical Structure and Formula

Boc-N-Me-D-Met-OH is a derivative of the amino acid methionine, where the amino group is
protected by a tert-butoxycarbonyl (Boc) group and also N-methylated. The "D" designation
indicates the stereochemistry at the alpha-carbon. This modification is significant in peptide
synthesis as N-methylation can impart unique conformational constraints and increase
metabolic stability.

Chemical Formula: C11H21:NO4S

The structure consists of a central D-methionine core with a tert-butoxycarbonyl group and a
methyl group attached to the alpha-amino nitrogen, and a carboxylic acid group.

Molecular Structure Diagram:

Caption: 2D representation of the Boc-N-Me-D-Met-OH structure.

Quantitative Data
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A comprehensive summary of the available quantitative data for Boc-N-Me-D-Met-OH is

presented below. It is important to note that specific physical properties for this N-methylated

derivative are not widely reported in publicly available literature. For comparative purposes,

data for the closely related, unmethylated compound, Boc-D-Met-OH, is also provided.

Property Boc-N-Me-D-Met-OH Boc-D-Met-OH

Chemical Formula C11H21:NO4S C10H19NO4S[1][2]

Molecular Weight 263.36 g/mol 249.33 g/mol [1]

CAS Number Not available 5241-66-7[1][2][3]

Melting Point Not available 47-50 °C[3]

Solubility Not available Soluble in methanol

Optical Rotation Not available [of/D +22.5 0 +24.5% (¢=Ln

MeOH)

Experimental Protocols

Synthesis of Boc-N-Me-D-Met-OH

A general and widely applied method for the N-methylation of Boc-protected amino acids
involves the use of sodium hydride (NaH) and methyl iodide (CHsl). This procedure can be
adapted for the synthesis of Boc-N-Me-D-Met-OH from its precursor, Boc-D-Met-OH.

Materials:

Boc-D-Met-OH

Anhydrous Tetrahydrofuran (THF)

Methyl iodide (CHsl)

Argon or Nitrogen gas

Sodium hydride (NaH), 60% dispersion in mineral oil
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e |ce bath

e Magnetic stirrer and stir bar

e Round-bottom flask and other standard glassware

o Reagents for workup and purification (e.g., isopropyl alcohol, water, ethyl acetate, brine,
anhydrous magnesium sulfate, silica gel for chromatography)

Procedure:

Preparation: A dry round-bottom flask equipped with a magnetic stir bar is flushed with an
inert gas (argon or nitrogen).

e Dissolution: Boc-D-Met-OH is dissolved in anhydrous THF.

e Cooling: The solution is cooled to 0 °C in an ice bath.

o Addition of Methyl lodide: An excess of methyl iodide is added to the cooled solution.

o Deprotonation: Sodium hydride is added portion-wise to the stirred solution. Vigorous
bubbling (hydrogen gas evolution) will be observed. The addition should be slow and
controlled to manage the reaction rate. A molar excess of NaH is used to ensure complete
deprotonation of both the carboxylic acid and the N-H of the Boc-protected amine.

» Reaction: After the complete addition of NaH, the ice bath is removed, and the reaction
mixture is stirred at room temperature overnight.

e Quenching: The reaction is carefully quenched by cooling the flask in an ice bath and slowly
adding isopropyl alcohol dropwise to consume any unreacted NaH. This is followed by the
slow addition of water.

o Workup: The THF is removed under reduced pressure. The aqueous residue is then acidified
(e.g., with a citric acid solution) and extracted with an organic solvent such as ethyl acetate.
The combined organic layers are washed with water and brine, then dried over anhydrous
magnesium sulfate.
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 Purification: The solvent is evaporated, and the crude product is purified by a suitable
method, such as column chromatography on silica gel, to yield the pure Boc-N-Me-D-Met-
OH.

Logical Workflow for Synthesis:
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Caption: Experimental workflow for the synthesis of Boc-N-Me-D-Met-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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